Cas no 150418-07-8 (Rp-8-Br-cGMPS)

Rp-8-Br-cGMPS (8-Bromoguanosine-3',5'-cyclic monophosphorothioate, Rp-isomer) is a cell-permeable, hydrolysis-resistant analog of cyclic guanosine monophosphate (cGMP). As a selective activator of cGMP-dependent protein kinase (PKG), it exhibits enhanced stability against phosphodiesterase degradation due to its phosphorothioate modification and Rp-stereochemistry. This compound is widely utilized in pharmacological and biochemical research to study PKG-mediated signaling pathways, offering superior resistance to enzymatic breakdown compared to native cGMP. Its membrane permeability allows for efficient intracellular delivery, making it a valuable tool for investigating the role of PKG in cellular processes such as smooth muscle relaxation, platelet aggregation, and neuronal function. Rp-8-Br-cGMPS is particularly useful in experiments requiring prolonged cGMP analog activity.
Rp-8-Br-cGMPS structure
Rp-8-Br-cGMPS structure
Product Name:Rp-8-Br-cGMPS
CAS No:150418-07-8
MF:C10H10BrN5NaO6PS
MW:462.148830890656
CID:145403
Update Time:2025-10-15

Rp-8-Br-cGMPS Chemical and Physical Properties

Names and Identifiers

    • Guanosine, 8-bromo-,cyclic 3',5'-[hydrogen (R)-phosphorothioate] (9CI)
    • 8- BROMOGUANOSINE- 3', 5'- CYCLIC MONOPHOSPHOROTHIOATE, RP- ISOMER ( RP-8-BR-CGMPS )
    • Rp-8-Br-cGMPS
    • 8-BROMOGUANOSINE 3',5'-CYCLIC MONOPHOSPHOTHIOATE, RP-ISOMER SODIUM SALT
    • 8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE SODIUM SALT, RPISOMER
    • GUANOSINE 3',5'-CYCLIC MONOPHOSPHOROTHIOATE, 8-BROMO-, RP-ISOMER, SODIUM SALT
    • O-{[(2R,5R)-5-(2-amino-8-bromo-9H-purin-9-yl)-3,4-dihydroxy-2,5-dihydrofuran-2-yl]meth
    • RP-8-BR-CGMPS SODIUM SALT
    • RP-8-BR-CGMPS, NA
    • RP-8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOTE, SODIUM SALT
    • 8-BR-CGMPS NA, RP-ISOMER
    • 8-bromoguanosino-3’,5’-cyclicmonophosphorothioate
    • 8-Bromoguanosine-3'',5''-cyclic monophosphothioate sodium salt Rp isomer
    • 8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE, RP-ISOMER SODIUM SALT
    • Inchi： 1S/C10H11BrN5O6PS.Na/c11-9-13-3-6(14-10(12)15-7(3)18)16(9)8-4(17)5-2(21-8)1-20-23(19,24)22-5;/h2,4-5,8,17H,1H2,(H,19,24)(H3,12,14,15,18);/q;+1/p-1/t2-,4-,5-,8-,23-;/m1./s1
    • InChI Key： CHTSSROWUAICIL-GMKUFTCMSA-M
    • SMILES： N1(C(Br)=NC2C(=O)NC(N)=NC1=2)[C@@H]1O[C@@H]2CO[P@](=S)([O-])O[C@H]2[C@H]1O.[Na+]

Experimental Properties

  • Color/Form: Not available

Rp-8-Br-cGMPS Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R700928-500µg
Rp-8-Br-cGMPS
 150418-07-8
500µg
 125.00 2021-07-18
TRC
R700928-1000µg
Rp-8-Br-cGMPS
 150418-07-8
1000µg
 200.00 2021-07-18
TRC
R700928-500μg
Rp-8-Br-cGMPS
 150418-07-8
500μg
 $ 130.00 2022-06-03
TRC
R700928-1000μg
Rp-8-Br-cGMPS
 150418-07-8
1mg
 $ 210.00 2022-06-03
TRC
R700928-25mg
Rp-8-Br-cGMPS
 150418-07-8
25mg
 $ 4500.00 2023-09-06
TRC
R700928-.5mg
Rp-8-Br-cGMPS
 150418-07-8
5mg
 $150.00 2023-05-17
TRC
R700928-1mg
Rp-8-Br-cGMPS
 150418-07-8
1mg
 $242.00 2023-05-17

Rp-8-Br-cGMPS Suppliers

NewCan Biotech Limited
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(CAS:150418-07-8)8-Bromoguanosine-3',5'-Cyclic Monophosphorothioate, Rp-Isomer Sodium Salt
Order Number:NC19825
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:13
Price ($):Price inquiry
Email:sales@newcanbio.com

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Recommended suppliers
NewCan Biotech Limited
(CAS:150418-07-8)8-Bromoguanosine-3',5'-Cyclic Monophosphorothioate, Rp-Isomer Sodium Salt
NC19825
Purity:97%
Quantity:10g
Price ($):Inquiry
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